Cas no 193290-80-1 (3-Fluoro-4-formylbenzoic acid)

• Product Name: 3-Fluoro-4-formylbenzoic acid
• CAS No: 193290-80-1
• MF: C₈H₅FO₃
• MW: 168.121906042099
• MDL: MFCD20483546
• CID: 1088594
• PubChem ID: 21284558
• Update Time: 2025-05-21

3-Fluoro-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-formylbenzoic acid
• Benzoic acid, 3-fluoro-4-formyl-
• 3-Fluoro-4-formyl benzoic acid
• GJJKOIYVMNOZSD-UHFFFAOYSA-N

• MDL： MFCD20483546
• Inchi： 1S/C8H5FO3/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-4H,(H,11,12)
• InChI Key： GJJKOIYVMNOZSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C=O

Computed Properties

• Exact Mass: 168.02225
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 54.4

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-4-formylbenzoic acid

Introduction to 3-Fluoro-4-formylbenzoic acid (CAS No. 193290-80-1)

3-Fluoro-4-formylbenzoic acid (CAS No. 193290-80-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical properties and potential applications. This compound is characterized by a fluoro-substituted benzene ring with a formyl group and a carboxylic acid group, making it an important intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of 3-Fluoro-4-formylbenzoic acid is crucial for its reactivity and functionality. The presence of the fluoro substituent imparts enhanced electronic and steric effects, which can influence the compound's interactions with biological targets and other molecules. The formyl group, on the other hand, provides a reactive site for further chemical modifications, such as reduction to an alcohol or condensation reactions to form imines or hydrazones.

In recent years, 3-Fluoro-4-formylbenzoic acid has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of anti-inflammatory agents. Research has shown that derivatives of this compound can exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 3-Fluoro-4-formylbenzoic acid effectively inhibited the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 3-Fluoro-4-formylbenzoic acid has also found use in the development of functional materials. Its unique electronic properties make it an attractive building block for the synthesis of conductive polymers and other advanced materials. For example, researchers at the University of California, Berkeley, have utilized this compound to create novel conductive materials with enhanced electrical conductivity and stability. These materials have potential applications in electronics, energy storage, and sensor technologies.

The synthetic versatility of 3-Fluoro-4-formylbenzoic acid is another key factor contributing to its importance in chemical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-fluorobenzaldehyde with carbon dioxide under high pressure and temperature conditions. Another approach involves the oxidative decarboxylation of 3-fluorobenzoyl chloride followed by hydrolysis to yield the desired product. These synthetic strategies not only ensure high yields but also provide opportunities for further functionalization through subsequent reactions.

In addition to its synthetic utility, 3-Fluoro-4-formylbenzoic acid has been investigated for its environmental impact and safety profile. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal protocols should always be followed to ensure safety and minimize any potential risks.

The ongoing research into 3-Fluoro-4-formylbenzoic acid continues to uncover new applications and properties that could have far-reaching implications in various fields. For instance, recent advances in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments, facilitating the design of more effective derivatives for specific applications.

In conclusion, 3-Fluoro-4-formylbenzoic acid (CAS No. 193290-80-1) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and beyond. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative solutions to complex challenges in these fields.